3-methoxy-1-methyl-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H19N7O3/c1-21-10-11(15(20-21)26-3)14(24)18-8-9-23-16(25)22(2)13(19-23)12-6-4-5-7-17-12/h4-7,10H,8-9H2,1-3H3,(H,18,24)
• InChI Key: XYBSAGKKECKJEO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCCN2C(=O)N(C(=N2)C3=CC=CC=N3)C
• Molecular Formula: C16H19N7O3
• Molecular Weight: 357.37 g/mol

Description

3-methoxy-1-methyl-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N7O3 and its molecular weight is 357.374. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-1-methyl-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-1-methyl-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Characterization

The chemical is structurally related to compounds explored in synthetic organic chemistry for their potential in developing new therapeutic agents or for studying biological pathways. For example, Hassan et al. (2014) synthesized a series of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives to evaluate their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the methodological development in the synthesis of complex molecules for biological testing (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014). Similarly, Kumar and Mashelker (2007) prepared novel 1,2,4-oxadiazole heterocyclic compounds containing 2-H-pyranopyridine-2-one moiety, anticipated to exhibit hypertensive activity, illustrating the exploration of novel scaffolds for pharmacological properties (N. Kumar & Uday C. Mashelker, 2007).

Biological Evaluation and Potential Therapeutic Applications

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives, evaluated as anticancer and anti-5-lipoxygenase agents, providing insight into the therapeutic potential of such compounds. This indicates a trend towards discovering new bioactive molecules through structural modifications of pyrazole derivatives (A. Rahmouni et al., 2016).

Advanced Material and Method Development

On the material science front, Wang et al. (2017) reported on X-ray powder diffraction data for a compound structurally related to the target molecule, highlighting its role as an intermediate in the synthesis of anticoagulants like apixaban. This underscores the importance of such compounds in developing sophisticated methodologies for drug synthesis and characterization (Qing Wang et al., 2017).